Cas no 433322-46-4 (1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one)
1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one
- 1-(4-(4-nitrophenylcarbonothioyl)piperazin-1-yl)ethan-1-one
- Ethanone, 1-[4-[(4-nitrophenyl)thioxomethyl]-1-piperazinyl]-
- SMR000196709
- AKOS002792661
- 1-[4-(4-nitrothiobenzoyl)piperazino]ethanone
- CHEMBL1374869
- 1-[4-(4-nitrobenzenecarbothioyl)piperazin-1-yl]ethanone
- cid_800622
- 1-acetyl-4-[(4-nitrophenyl)carbonothioyl]piperazine
- MLS000575675
- 1-[4-(4-nitrophenyl)carbothioylpiperazin-1-yl]ethanone
- F1305-0530
- 1-(4-(4-nitrophenylcarbonothioyl)piperazin-1-yl)ethanone
- SR-01000246563-1
- 1-[4-(4-nitrobenzenecarbothioyl)piperazin-1-yl]ethan-1-one
- 1-[4-[(4-nitrophenyl)-sulfanylidenemethyl]-1-piperazinyl]ethanone
- BDBM66394
- HMS2314K17
- 433322-46-4
- SR-01000246563
- Oprea1_821152
-
- Inchi: 1S/C13H15N3O3S/c1-10(17)14-6-8-15(9-7-14)13(20)11-2-4-12(5-3-11)16(18)19/h2-5H,6-9H2,1H3
- InChI Key: JYZOVCDCAWPUTB-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C(C2=CC=C([N+]([O-])=O)C=C2)=S)CC1)C
Computed Properties
- Exact Mass: 293.08341252g/mol
- Monoisotopic Mass: 293.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.354±0.06 g/cm3(Predicted)
- Boiling Point: 489.1±55.0 °C(Predicted)
- pka: -0.44±0.70(Predicted)
1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1305-0530-2μmol |
1-[4-(4-nitrobenzenecarbothioyl)piperazin-1-yl]ethan-1-one |
433322-46-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1305-0530-1mg |
1-[4-(4-nitrobenzenecarbothioyl)piperazin-1-yl]ethan-1-one |
433322-46-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1305-0530-2mg |
1-[4-(4-nitrobenzenecarbothioyl)piperazin-1-yl]ethan-1-one |
433322-46-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1305-0530-3mg |
1-[4-(4-nitrobenzenecarbothioyl)piperazin-1-yl]ethan-1-one |
433322-46-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one
Recent Advances in the Study of 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one (CAS: 433322-46-4)
The compound 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one (CAS: 433322-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one as a promising scaffold for drug development. Its unique chemical structure, featuring a nitrobenzenecarbothioyl group linked to a piperazine moiety, has been shown to exhibit notable bioactivity. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a candidate for further investigation in targeted therapies.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory effects against protein kinases implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one and its target proteins. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors.
Another area of interest is the compound's potential antimicrobial properties. Preliminary research conducted by a team at the University of Cambridge revealed that derivatives of 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one exhibited broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.
Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one. Current research efforts are focused on structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.
In conclusion, 1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one represents a versatile and pharmacologically active compound with significant potential in drug discovery. Ongoing research is expected to further elucidate its therapeutic applications and pave the way for the development of next-generation therapeutics.
433322-46-4 (1-4-(4-nitrobenzenecarbothioyl)piperazin-1-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)